[1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride

• IUPAC Name: 1-(5-chloropyrimidin-2-yl)-N-methylpiperidin-3-amine;hydrochloride
• InChI: InChI=1S/C10H15ClN4.ClH/c1-12-9-3-2-4-15(7-9)10-13-5-8(11)6-14-10;/h5-6,9,12H,2-4,7H2,1H3;1H
• InChI Key: BOFBXQQAHZYNTL-UHFFFAOYSA-N
• Canonical SMILES: CNC1CCCN(C1)C2=NC=C(C=N2)Cl.Cl
• Molecular Formula: C10H16Cl2N4
• Molecular Weight: 263.16 g/mol
• CAS No.: 1261231-04-2

Description

[1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride is a small-molecule compound featuring a piperidine core substituted at the 3-position with a methylamine group and at the 1-position with a 5-chloro-pyrimidin-2-yl moiety. The hydrochloride salt enhances its solubility, making it suitable for pharmaceutical or biochemical applications. Pyrimidine derivatives are widely explored in drug discovery due to their ability to interact with enzymes, receptors, and nucleic acids. The 5-chloro substituent on the pyrimidine ring likely enhances electronic effects, influencing binding affinity to biological targets such as kinases .

Biological Activity

[1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride is a synthetic compound notable for its potential applications in medicinal chemistry. Its structure combines a piperidine ring with a chlorinated pyrimidine moiety, which may enhance its biological activity and binding properties compared to simpler analogs. This article reviews the biological activity of this compound, highlighting relevant research findings, case studies, and potential therapeutic applications.

• Molecular Formula : C10H16Cl2N4
• Molecular Weight : 263.16 g/mol
• CAS Number : [1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride

Biological Activity Overview

Research indicates that [1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride exhibits various biological activities, including potential anti-tumor effects and neuroactivity. The compound's interactions with specific biological targets have been explored through computational methods and structure-activity relationship (SAR) studies.

Predicted Biological Activities

Computational analyses suggest that this compound may exhibit:

• Antitumor Activity : Potential inhibition of cancer cell proliferation.
• Neuroactive Properties : Possible effects on neurotransmitter systems.
• Antimicrobial Effects : Activity against certain bacterial strains.

Structure-Activity Relationships (SAR)

The structural complexity of [1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride contributes to its unique pharmacological profile. SAR studies have identified key structural features that enhance its biological activity, as summarized in the following table:

Compound Name	Structure Features	Biological Activity
5-Chloro-pyrimidine	Chlorinated pyrimidine	Antimicrobial
Piperidine derivatives	Piperidine ring	Neuroactive
Pyrimidinamine compounds	Amino group on pyrimidine	Antitumor

Case Studies and Research Findings

Recent studies have focused on the pharmacological effects of related compounds and their mechanisms of action. For instance:

• Antitumor Mechanism : A study demonstrated that derivatives similar to [1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride exhibited significant cytotoxicity against various cancer cell lines, suggesting a mechanism involving apoptosis induction and cell cycle arrest .
• Neuroprotective Effects : Investigations into piperidine derivatives have shown promising neuroprotective properties, indicating potential applications in treating neurodegenerative diseases .
• Metabolic Stability : Research has highlighted the importance of metabolic stability in drug design. Modifications to the piperidine structure have been shown to improve the stability of similar compounds in human liver microsomes, enhancing their therapeutic potential .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural motifs with the target molecule, including piperidine cores, halogenated aromatic systems, or amine functionalities. Key differences in substituents, halogen type, and ring systems lead to variations in physicochemical properties and biological activity.

Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituent Group	Key Differences	Potential Biological Targets
[1-(5-Chloro-pyrimidin-2-yl)-piperidin-3-yl]-methyl-amine hydrochloride	C₁₀H₁₄ClN₅·HCl	5-Chloro-pyrimidin-2-yl	Reference compound	Kinases, nucleic acid enzymes
[1-(6-Chloro-pyridin-3-ylmethyl)-piperidin-3-yl]-methyl-amine hydrochloride	C₁₂H₁₇Cl₂N₃	6-Chloro-pyridin-3-ylmethyl	Pyridine vs. pyrimidine; methylene linker	GPCRs, transporters
2-(5-Bromopyrimidin-2-yl)ethylamine hydrochloride	C₈H₁₂BrClN₄	5-Bromo-pyrimidin-2-yl ethyl	Bromine vs. chlorine; ethyl spacer	Antiviral agents, enzyme inhibitors
(R)-1-(Piperidin-3-yl)-6H-imidazo[1,5-a]pyrrolo[2,3-e]pyrazine hydrochloride	C₁₃H₁₄ClN₅	Fused imidazo-pyrrolo-pyrazine	Complex polycyclic system	Kinase inhibitors (e.g., JAK/STAT)
[1-(2,4-Dichloro-benzyl)-piperidin-3-yl]-methyl-amine hydrochloride	C₁₃H₁₇Cl₂N₂	2,4-Dichlorobenzyl	Aromatic benzyl vs. heteroaromatic	CNS targets, antimicrobial agents

Physicochemical Properties

• Lipophilicity : The dichlorobenzyl derivative (LogP ~2.5) is more lipophilic than the pyrimidine-based compounds (LogP ~1.8–2.0), impacting membrane permeability and metabolic stability .
• Solubility : The hydrochloride salt form of the target compound ensures higher aqueous solubility (>50 mg/mL) compared to neutral analogs like the fused imidazo-pyrrolo-pyrazine (solubility ~10 mg/mL) .